Cas no 2187426-22-6 (rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol)

• Product Name: rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol
• CAS No: 2187426-22-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6046242
• PubChem ID: 132388289
• Update Time: 2025-10-23

rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol
• (1S,5S,8R)-2-Azabicyclo[3.3.1]nonan-8-ol
• rac-(1R,5R,8S)-2-azabicyclo[3.3.1]nonan-8-ol
• EN300-1664090
• 2187426-22-6

• Inchi： 1S/C8H15NO/c10-8-2-1-6-3-4-9-7(8)5-6/h6-10H,1-5H2/t6-,7-,8+/m0/s1
• InChI Key： NMJCBQIZYTXLTC-BIIVOSGPSA-N
• SMILES： O[C@@H]1CC[C@H]2CCN[C@H]1C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol

Professional Introduction to rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol (CAS No. 2187426-22-6)

Rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This bicyclic amine derivative belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The chemical structure of rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol features a complex three-membered nitrogen-containing ring fused with a five-membered cycloalkane ring, creating a rigid framework that influences its interactions with biological targets. The presence of multiple stereocenters at the 1R,5R,8S configuration contributes to its chiral nature, which is crucial for many pharmacological applications.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of natural products found in various organisms, suggesting possible roles in modulating biological pathways. Researchers have been particularly interested in its interactions with enzymes and receptors due to its ability to mimic or inhibit specific biochemical processes.

In the context of modern drug design, rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol has been explored for its pharmacokinetic profile and toxicological properties. Preclinical studies have demonstrated its stability under physiological conditions and its potential for oral administration, which are critical factors for developing viable drug candidates. The compound's solubility and bioavailability have also been optimized through structural modifications, enhancing its suitability for therapeutic use.

The synthesis of rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol involves intricate organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve high enantiomeric purity. These approaches not only ensure the structural integrity of the compound but also facilitate its scalability for industrial applications.

One of the most compelling aspects of rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol is its potential in neurological research. Its structural similarity to certain neurotransmitter analogs suggests that it may interact with central nervous system receptors, offering insights into the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary experiments have shown that derivatives of this compound can modulate neuronal activity without significant side effects.

The compound's role in immunomodulation has also been investigated recently. Studies indicate that rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol can influence immune cell function by interacting with specific signaling pathways. This finding opens up possibilities for developing immunotherapies that target autoimmune diseases or enhance vaccine efficacy. The ability to fine-tune its immunological effects through structural variations makes it a versatile tool for immunopharmacological research.

Another area where this compound has shown promise is in antimicrobial applications. Its unique chemical scaffold allows it to disrupt bacterial cell membranes and inhibit essential metabolic processes in pathogens without harming host cells. This selective toxicity is highly desirable in combating antibiotic-resistant strains of bacteria, which pose a significant global health challenge.

The development of prodrug formulations based on rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol has been an active area of research recently. By designing prodrugs that release active metabolites derived from this compound in vivo, researchers aim to improve its bioavailability and reduce dosing frequency while maintaining efficacy. Such advancements could lead to more convenient and effective therapeutic regimens.

In conclusion, rac-(1R,5R,8S)-2-azabicyclo3.3.1nonan-8-ol (CAS No. 2187426-22-6) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable asset in addressing various therapeutic challenges across multiple disease areas. Continued investigation into its mechanisms of action and synthetic derivatives will likely yield novel treatments with significant clinical impact.